Cas no 2679933-12-9 (tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate
• CAS No: 2679933-12-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5645304
• PubChem ID: 165910110
• Update Time: 2025-08-02

tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2679933-12-9
• tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate
• EN300-28275021

• Inchi： 1S/C10H17N3O3/c1-6-12-13-8(15-6)5-7(11)9(14)16-10(2,3)4/h7H,5,11H2,1-4H3/t7-/m0/s1
• InChI Key： RFPGUFOBUACJEW-ZETCQYMHSA-N
• SMILES： O(C([C@H](CC1=NN=C(C)O1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.2Ų

Additional information on tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate

tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate: A Comprehensive Overview

The compound with CAS No. 2679933-12-9, commonly referred to as tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule's structure is characterized by a tert-butyl group, an (S)-amino moiety, and a 5-methyl-1,3,4-oxadiazole ring system, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of the oxadiazole ring system in various biological contexts. The 1,3,4-oxadiazole moiety is known for its ability to act as a bioisostere of carboxylic acids and other functional groups, making it a valuable component in the design of bioactive molecules. In the case of this compound, the presence of the methyl group at position 5 of the oxadiazole ring further enhances its chemical versatility. This modification can influence the molecule's stability, solubility, and interaction with biological targets.

The stereochemistry at the second carbon atom ((S)-configuration) plays a crucial role in determining the compound's pharmacokinetic properties. Stereoisomers often exhibit vastly different behaviors in biological systems due to their distinct spatial arrangements. The (S)-configuration in this compound may impart specific interactions with enzymes or receptors, potentially leading to enhanced efficacy or reduced toxicity.

In terms of synthesis, tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate can be prepared through a variety of methods. One common approach involves the nucleophilic substitution reaction between an appropriate amino alcohol and an activated ester derivative. The use of chiral resolution techniques ensures that the desired enantiomer is obtained with high purity. Recent advancements in asymmetric synthesis have further streamlined this process, enabling more efficient production of this compound.

The biological activity of this compound has been explored in several recent studies. It has shown promise as a potential lead molecule in the development of treatments for various diseases. For instance, research indicates that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, preliminary data suggest that it could act as an inhibitor of certain enzymes associated with neurodegenerative disorders.

The incorporation of the tert-butyl group into the molecule's structure contributes significantly to its physical properties. This bulky group enhances lipophilicity, which can improve membrane permeability and bioavailability. However, it also introduces steric hindrance that may affect interactions with target proteins. Balancing these effects is critical when designing drugs based on this framework.

In conclusion, tert-butyl (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate represents a fascinating example of how structural modifications can influence a molecule's chemical and biological properties. Its unique combination of functional groups and stereochemistry makes it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.